Cas no 893639-28-6 (N-methyl-1-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-yl)methanamine hydrochloride)

• Product Name: N-methyl-1-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-yl)methanamine hydrochloride
• CAS No: 893639-28-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 1088029
• PubChem ID: 23006278
• Update Time: 2025-04-20

N-methyl-1-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(4,5,6,7-tetrahydrobenzo[d]isoxazol-3-yl)methanamine
• N-Methyl-1-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-yl)methanamine hydrochloride
• N-methyl-1-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-yl)methanamine(SALTDATA: HCl)
• N-methyl-1-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine,hydrochloride
• N-methyl-1-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine
• 893639-28-6
• N-methyl-1-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-yl)methanamine
• AKOS003672941
• STL353530
• G30503
• N-methyl-1-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-yl)methanamine hydrochloride

• MDL： MFCD08701275
• Inchi： 1S/C9H14N2O/c1-10-6-8-7-4-2-3-5-9(7)12-11-8/h10H,2-6H2,1H3
• InChI Key： WHFJWJYDAIHSKX-UHFFFAOYSA-N
• SMILES： O1C2CCCCC=2C(CNC)=N1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.1Ų